Cas no 1190320-51-4 (4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• CAS No: 1190320-51-4
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 4562412
• Update Time: 2025-05-19

4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-azaindole-3-carboxylic acid
• 4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• 1H-Pyrrolo[2,3-c]pyridine-3-carboxylic acid, 4-fluoro-

• Inchi： 1S/C8H5FN2O2/c9-5-2-10-3-6-7(5)4(1-11-6)8(12)13/h1-3,11H,(H,12,13)
• InChI Key： DBLNRZGXAGVFRA-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C2C(C(O)=O)=CNC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid

Professional Introduction to 4-Fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic Acid (CAS No. 1190320-51-4)

4-Fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid, with the CAS number 1190320-51-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a fused pyrrole and pyridine ring system with a fluoro substituent and a carboxylic acid functional group, has garnered considerable attention due to its versatile structural framework and potential biological activities.

The structural motif of 4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid makes it a valuable scaffold for the development of novel therapeutic agents. The presence of the fluoro atom at the 4-position introduces unique electronic and steric properties, which can modulate the binding affinity and selectivity of the compound towards biological targets. Additionally, the carboxylic acid group at the 3-position provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolopyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The fluoro-substituted pyrrolopyridines are particularly noteworthy due to their ability to interact with biological targets in a manner that enhances their efficacy and reduces toxicity.

One of the most compelling aspects of 4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer metabolism and signaling pathways. For instance, studies have demonstrated that derivatives of this scaffold can inhibit kinases and other enzymes critical for tumor growth and progression.

The fluoro atom in 4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid plays a crucial role in modulating drug metabolism and pharmacokinetics. Fluorinated aromatic compounds are known to exhibit improved metabolic stability, leading to longer half-lives and more predictable pharmacokinetic profiles. This property is particularly advantageous in drug development, as it allows for more consistent therapeutic effects.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid interacts with biological targets. Molecular modeling studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of novel derivatives with improved binding properties and reduced off-target effects.

The carboxylic acid group at the 3-position of 4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid offers opportunities for further chemical modification. Researchers have utilized this group to introduce various functional moieties, including amides, esters, and other heterocycles. These modifications have led to the discovery of new compounds with enhanced bioavailability and targeted action.

In conclusion, 4-fluoro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid (CAS No. 1190320-51-4) is a versatile and promising compound in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents with potential applications in oncology, neurology, and anti-inflammatory treatments. The ongoing research into this compound highlights its significance as a building block for future drug discovery efforts.